Cas no 1415800-34-8 (Hydroxy-Amino-(PEG1-t-butyl ester)2)

• Product Name: Hydroxy-Amino-(PEG1-t-butyl ester)2
• CAS No: 1415800-34-8
• MF: C₂₀H₃₉NO₇
• MW: 405.526167154312
• CID: 3044118
• PubChem ID: 77078533
• Update Time: 2025-10-28

Hydroxy-Amino-(PEG1-t-butyl ester)2 Chemical and Physical Properties

Names and Identifiers

• Hydroxy-Amino-bis(PEG1-t-butyl ester)
• Hydroxy-Amino-(PEG2-t-butyl ester)2
• Hydroxy-Amino-bis(PEG1-C2-Boc)
• 4,10,14-Trioxa-7-azahexadecanoic acid, 7-(2-hydroxyethyl)-15,15-dimethyl-13-oxo-, 1,1-dimethylethyl ester
• Hydroxy-amino-(peg1-t-butyl ester)2
• 1415800-34-8
• CS-0115571
• HYDROXY-AMINO-BIS(PEG1-T-BUTYLESTER)
• di-tert-butyl 3,3'-((((2-hydroxyethyl)azanediyl)bis(ethane-2,1-diyl))bis(oxy))dipropionate
• tert-butyl 3-[2-({2-[3-(tert-butoxy)-3-oxopropoxy]ethyl}(2-hydroxyethyl)amino)ethoxy]propanoate
• DA-54163
• AKOS040741847
• BP-20698
• Hydroxy-Amino-(PEG1-t-butylester)2
• HY-141250
• C70627
• tert-butyl 3-[2-[2-hydroxyethyl-[2-[3-[(2-methylpropan-2-yl)oxy]-3-oxopropoxy]ethyl]amino]ethoxy]propanoate
• Hydroxy-Amino-(PEG1-t-butyl ester)2

• Inchi： 1S/C20H39NO7/c1-19(2,3)27-17(23)7-13-25-15-10-21(9-12-22)11-16-26-14-8-18(24)28-20(4,5)6/h22H,7-16H2,1-6H3
• InChI Key： OUIZBEKRHPKXAD-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)CCOCCN(CCO)CCOCCC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 405.27265258g/mol
• Monoisotopic Mass: 405.27265258g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 18
• Complexity: 403
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 94.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on Hydroxy-Amino-(PEG1-t-butyl ester)2

Hydroxy-Amino-(PEG1-t-butyl ester)2: A Comprehensive Overview

Hydroxy-Amino-(PEG1-t-butyl ester)2, with the CAS number 1415800-34-8, is a compound of significant interest in the fields of biochemistry and materials science. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer in various applications due to its biocompatibility and water-solubility. The inclusion of hydroxy and amino groups in its structure introduces additional functional properties, making it versatile for diverse applications.

The structure of Hydroxy-Amino-(PEG1-t-butyl ester)2 consists of a PEG backbone with two t-butyl ester groups attached to hydroxyl functionalities. The t-butyl groups serve as protecting groups for the hydroxyl moieties, which can be cleaved under specific conditions to expose reactive hydroxyl groups. This feature makes the compound highly customizable for various chemical modifications. Recent studies have highlighted its potential in drug delivery systems, where its ability to conjugate with therapeutic agents and targeting ligands has shown promise in enhancing drug efficacy and reducing side effects.

One of the most exciting developments involving Hydroxy-Amino-(PEG1-t-butyl ester)2 is its application in the creation of stimuli-responsive materials. Researchers have demonstrated that this compound can be integrated into polymer networks that respond to environmental changes such as temperature, pH, or light. These stimuli-responsive systems have potential applications in controlled drug release, where the release of therapeutic agents can be precisely timed and localized. For instance, a study published in 2023 showed that incorporating Hydroxy-Amino-(PEG1-t-butyl ester)2 into a thermoresponsive hydrogel enabled temperature-controlled drug delivery, which could be particularly useful in cancer therapy.

In addition to its role in drug delivery, Hydroxy-Amino-(PEG1-t-butyl ester)2 has also been explored for its potential in bioimaging and diagnostics. The compound's ability to form stable conjugates with imaging agents such as fluorescent dyes or magnetic nanoparticles has been leveraged to develop advanced contrast agents for magnetic resonance imaging (MRI). A recent study highlighted the use of this compound in creating long-circulating MRI contrast agents that offer improved sensitivity and reduced toxicity compared to traditional agents.

The synthesis of Hydroxy-Amino-(PEG1-t-butyl ester)2 involves a multi-step process that typically begins with the modification of PEG using appropriate coupling reagents. The introduction of t-butyl ester groups is achieved through well-established esterification reactions, ensuring high purity and reproducibility. The compound's synthesis has been optimized in recent years to enhance yield and minimize by-products, making it more accessible for large-scale applications.

Beyond its direct applications, Hydroxy-Amino-(PEG1-t-butyl ester)2 serves as a valuable building block for constructing more complex biomaterials. For example, it has been used as a crosslinking agent in the fabrication of hydrogels and other soft materials. These materials exhibit tunable mechanical properties and degradation rates, making them suitable for tissue engineering applications such as scaffold fabrication or wound healing dressings.

The biocompatibility of Hydroxy-Amino-(PEG1-t-butyl ester)2 has been extensively studied, with results indicating low cytotoxicity and minimal immunogenic response. This makes it an ideal candidate for biomedical applications where prolonged exposure to biological systems is required. Recent preclinical studies have demonstrated its safety profile when used as a component in drug delivery systems, paving the way for potential clinical trials in the near future.

In conclusion, Hydroxy-Amino-(PEG1-t-butyl ester)2, CAS number 1415800-34-8, is a versatile compound with a wide range of applications in biochemistry and materials science. Its unique structure enables it to serve as a platform for developing advanced drug delivery systems, stimuli-responsive materials, and diagnostic tools. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing biomedical technologies.